Cas no 116383-74-5 (diethyl 2-methyl-5-pyridin-2-yl-1H-pyrrole-3,4-dicarboxylate)

• Product Name: diethyl 2-methyl-5-pyridin-2-yl-1H-pyrrole-3,4-dicarboxylate
• CAS No: 116383-74-5
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 2614581
• PubChem ID: 14676603
• Update Time: 2025-04-21

diethyl 2-methyl-5-pyridin-2-yl-1H-pyrrole-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-methyl-5-pyridin-2-yl-1H-pyrrole-3,4-dicarboxylate
• DTXSID80562914
• 116383-74-5
• Diethyl 2-methyl-5-(pyridin-2-yl)-1H-pyrrole-3,4-dicarboxylate
• SCHEMBL10554971

• Inchi： 1S/C16H18N2O4/c1-4-21-15(19)12-10(3)18-14(11-8-6-7-9-17-11)13(12)16(20)22-5-2/h6-9,18H,4-5H2,1-3H3
• InChI Key： CAQGYWGCAJXPFT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(=O)OCC)=C(C)NC=1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 302.12665706Da
• Monoisotopic Mass: 302.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.3Ų